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Compound of Interest
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CAS No.: 104154-92-9

Cat. No.: B15721852

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Thienamycin, a pioneering member of the carbapenem class of β-lactam antibiotics, is a

potent natural product isolated from Streptomyces cattleya.[1] Its broad spectrum of activity

against both Gram-positive and Gram-negative bacteria has established it as a critical lead

compound in the development of modern antibacterial agents.[2][3] This technical guide

provides a comprehensive overview of the core physical and chemical properties of (-)-
Thienamycin, intended to serve as a vital resource for researchers, scientists, and

professionals engaged in drug development. The document details its structural attributes,

stability profile, and spectroscopic characteristics. Furthermore, it outlines generalized

experimental protocols for its characterization and presents key biological pathways in a clear,

visual format to facilitate a deeper understanding of its mechanism of action and biosynthesis.

Core Physical and Chemical Properties
(-)-Thienamycin is a zwitterionic molecule at neutral pH.[1] Its inherent instability, particularly in

aqueous solutions, has been a significant challenge in its direct clinical application and
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necessitates careful handling during experimental procedures.[2][3]

Structural and General Properties
Property Value Reference

IUPAC Name

(5R,6S)-3-[(2-

Aminoethyl)sulfanyl]-6-[(1R)-1-

hydroxyethyl]-7-oxo-1-

azabicyclo[3.2.0]hept-2-ene-2-

carboxylic acid

CAS Number 59995-64-1

Molecular Formula C₁₁H₁₆N₂O₄S [1]

Molar Mass 272.32 g/mol

Appearance White hygroscopic solid

Melting Point Not available due to instability

Solubility and Stability
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Property Description Reference

Solubility
Freely soluble in water,

sparingly soluble in methanol.

pH Stability

Optimal stability in dilute

aqueous solution is between

pH 6 and 7. Stability rapidly

declines above this range, with

the β-lactam ring being highly

susceptible to hydrolysis

above pH 8.

[1]

Chemical Stability

Susceptible to inactivation by

dilute solutions of nucleophiles

such as hydroxylamine and

cysteine. The primary amine of

thienamycin itself can react

with another molecule, leading

to accelerated inactivation at

high concentrations.

[1]

Spectroscopic Data
Due to the instability of (-)-Thienamycin, obtaining and reproducing spectroscopic data

requires careful sample preparation and handling. The data presented below are compiled from

available literature.

1.3.1. UV-Vis Spectroscopy

Solvent/Condition λmax (nm) Molar Absorptivity (ε)

Water (pH 4-8) 296.5 7900

Water (pH 2) 309 Not Reported

Water (pH 12) 300.5 Not Reported

1.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
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Detailed ¹H and ¹³C NMR data for (-)-Thienamycin are not readily available in public literature,

likely due to its instability in common NMR solvents. Synthetic intermediates are often

characterized instead. Researchers should consult specialized chemical databases or the

supplementary information of synthetic chemistry publications for potential data.

1.3.3. Infrared (IR) Spectroscopy

Specific IR data for (-)-Thienamycin is not widely published. However, characteristic peaks for

a β-lactam carbapenem structure would be expected.

Functional Group Expected Absorption Range (cm⁻¹)

O-H (alcohol, carboxylic acid) 3500-3200 (broad)

N-H (amine) 3500-3300 (medium)

C-H (alkane) 3000-2850 (strong)

C=O (β-lactam) ~1760 (strong)

C=O (carboxylic acid) 1725-1700 (strong)

C=C (enamine) 1650-1600 (medium)

1.3.4. Mass Spectrometry (MS)

The nominal mass of the molecular ion [M+H]⁺ would be approximately 273.1. Detailed

fragmentation patterns are not extensively documented in readily accessible literature. High-

resolution mass spectrometry would be required for precise mass determination and elemental

composition analysis.

Experimental Protocols
The following sections provide generalized methodologies for the characterization of (-)-
Thienamycin, with special considerations for its instability.

Isolation and Purification
The isolation of (-)-Thienamycin from Streptomyces cattleya fermentation broth is a multi-step

process designed to handle the compound's instability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721852?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Isolation of (-)-Thienamycin

Fermentation Broth of S. cattleya Adsorption on Dowex 50 Cation Exchange Passage through Dowex 1 Anion Exchange Chromatography on Dowex 50 Cation Exchange Chromatography Chromatography on Bio-Gel P2 Size Exclusion Chromatography Purification and Desalting on XAD-2 Adsorbent Chromatography (-)-Thienamycin

Click to download full resolution via product page

Caption: Workflow for the isolation and purification of (-)-Thienamycin.

Protocol:

Adsorption: The filtered fermentation broth is passed through a column of Dowex 50 (a

strong cation-exchange resin) to adsorb the zwitterionic thienamycin.

Anion Exchange: The eluate is then passed through Dowex 1 (a strong anion-exchange

resin) to remove anionic impurities.

Cation-Exchange Chromatography: Further purification is achieved by chromatography on a

Dowex 50 column.

Size-Exclusion Chromatography: The partially purified eluate is subjected to chromatography

on a Bio-Gel P2 column.

Final Purification and Desalting: The final step involves chromatography on an XAD-2 resin

to yield purified and desalted (-)-Thienamycin.[1]

Note: All steps should be carried out at reduced temperatures (e.g., 4°C) and with buffers

maintained at a pH of 6-7 to minimize degradation.

Spectroscopic Analysis
2.2.1. UV-Vis Spectroscopy

Instrumentation: A standard double-beam UV-Vis spectrophotometer.

Sample Preparation: Prepare a dilute solution of (-)-Thienamycin in a buffer of the desired

pH (e.g., phosphate buffer for pH 6-7). The concentration should be chosen to give an

absorbance within the linear range of the instrument (typically 0.1-1 AU).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://pubmed.ncbi.nlm.nih.gov/761989/
https://www.benchchem.com/product/b15721852/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-thienamycin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721852?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement: Record the spectrum over a range of 200-400 nm, using the buffer as a blank.

2.2.2. NMR Spectroscopy

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Due to its instability in protic solvents, deuterated aprotic solvents with

good solubility for polar compounds, such as DMSO-d₆, should be considered. The sample

should be prepared immediately before analysis and kept cold. The concentration should be

as high as practically possible to minimize acquisition time.

Measurement: Acquire ¹H and ¹³C spectra as rapidly as possible. 2D NMR experiments (e.g.,

COSY, HSQC) can aid in structure elucidation but require longer acquisition times, which

may lead to sample degradation.

2.2.3. IR Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation: As a solid, (-)-Thienamycin can be analyzed as a KBr pellet or a Nujol

mull. The sample must be thoroughly dried to avoid O-H band interference from water.

Measurement: Record the spectrum over the range of 4000-400 cm⁻¹.

2.2.4. Mass Spectrometry

Instrumentation: An electrospray ionization mass spectrometer (ESI-MS), preferably coupled

to a high-resolution analyzer (e.g., TOF or Orbitrap).

Sample Preparation: Prepare a dilute solution of (-)-Thienamycin in a solvent system

compatible with ESI, such as acetonitrile/water with a small amount of formic acid (for

positive ion mode) or ammonium hydroxide (for negative ion mode). The solution should be

infused directly or injected via LC immediately after preparation.

Measurement: Acquire the mass spectrum in both positive and negative ion modes to

observe [M+H]⁺ and [M-H]⁻ ions, respectively. Tandem MS (MS/MS) can be used to induce

fragmentation and obtain structural information.
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Mechanism of Action and Biosynthesis
Mechanism of Action: Inhibition of Bacterial Cell Wall
Synthesis
(-)-Thienamycin exerts its antibacterial effect by inhibiting the synthesis of the bacterial cell

wall. It covalently binds to and inactivates penicillin-binding proteins (PBPs), which are

essential enzymes for the cross-linking of peptidoglycan. Thienamycin shows a high affinity for

PBP-1 and PBP-2, which are involved in cell wall elongation.[4]

Signaling Pathway: Thienamycin's Interaction with Penicillin-Binding Proteins (PBPs)

(-)-Thienamycin

Penicillin-Binding Proteins (PBPs)
(e.g., PBP-1, PBP-2)
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Caption: Mechanism of action of (-)-Thienamycin.
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Biosynthetic Pathway
The biosynthesis of (-)-Thienamycin in Streptomyces cattleya is a complex process that differs

from the pathways of classical β-lactams like penicillins and cephalosporins. It is thought to

involve the condensation of malonyl-CoA and glutamate-5-semialdehyde to form a pyrroline

ring, followed by the formation of the β-lactam ring and subsequent modifications.

Logical Relationship: Simplified Biosynthetic Pathway of (-)-Thienamycin
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Caption: A simplified overview of the biosynthetic pathway of (-)-Thienamycin.
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Conclusion
(-)-Thienamycin remains a molecule of significant interest in the field of antibiotic research due

to its potent and broad-spectrum activity. This guide has summarized its key physical and

chemical properties, highlighting the challenges posed by its inherent instability. The provided

experimental methodologies, while general, offer a framework for its characterization, which

must be adapted to account for its lability. The visual representations of its mechanism of action

and biosynthetic pathway serve to contextualize its biological significance. A thorough

understanding of these fundamental properties is essential for the continued development of

novel carbapenem antibiotics that build upon the remarkable legacy of (-)-Thienamycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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